Cas no 1185316-25-9 (4-bromo-2-(methyl-d3)pyrimidine)
1185316-25-9 structure
Product Name:4-bromo-2-(methyl-d3)pyrimidine
CAS No:1185316-25-9
MF:C5H5BrN2
MW:176.029084920883
CID:6810742
PubChem ID:45787569
Update Time:2025-03-28
4-bromo-2-(methyl-d3)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(methyl-d3)-pyrimidine
- 4-Bromo-2-(methyl-d3)pyrimidine
- DTXSID401303631
- AKOS015944374
- CS-24695
- 1185316-25-9
- 4-bromo-2-(methyl-d3)pyrimidine
-
- Inchi: 1S/C5H5BrN2/c1-4-7-3-2-5(6)8-4/h2-3H,1H3/i1D3
- InChI Key: OJPQVYZLQGRFSO-FIBGUPNXSA-N
- SMILES: BrC1=CC=NC(C([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 174.98244Da
- Monoisotopic Mass: 174.98244Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8Ų
4-bromo-2-(methyl-d3)pyrimidine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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